Cas no 169317-96-8 (L-Glutamic acid,N-[4-[4-(2,4-diamino-5-pyrimidinyl)butyl]benzoyl]-)

• Product Name: L-Glutamic acid,N-[4-[4-(2,4-diamino-5-pyrimidinyl)butyl]benzoyl]-
• CAS No: 169317-96-8
• MF: C₂₀H₂₅N₅O₅
• MW: 415.443004369736
• CID: 163426
• Update Time: 2024-01-25

L-Glutamic acid,N-[4-[4-(2,4-diamino-5-pyrimidinyl)butyl]benzoyl]- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[4-(2,4-diamino-5-pyrimidinyl)butyl]benzoyl]-
• LY 298207
• L-Glutamic acid, N-[4-[4-(2,4-diamino-5-pyrimidinyl)butyl]benzoyl]-

• Inchi： 1S/C20H25N5O5/c21-17-14(11-23-20(22)25-17)4-2-1-3-12-5-7-13(8-6-12)18(28)24-15(19(29)30)9-10-16(26)27/h5-8,11,15H,1-4,9-10H2,(H,24,28)(H,26,27)(H,29,30)(H4,21,22,23,25)/t15-/m0/s1
• InChI Key： NZYUNEWFXVDLPE-HNNXBMFYSA-N
• SMILES： C(O)(=O)[C@H](CCC(O)=O)NC(=O)C1=CC=C(CCCCC2=CN=C(N)N=C2N)C=C1

Computed Properties

• Exact Mass: 415.18575

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• PSA: 181.52
• pka: 3.60±0.10(Predicted)